Cas no 1341966-19-5 (2-(azetidin-3-yloxy)methyl-6-methoxypyridine)

• Product Name: 2-(azetidin-3-yloxy)methyl-6-methoxypyridine
• CAS No: 1341966-19-5
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD19625930
• CID: 5603813
• PubChem ID: 63985909
• Update Time: 2025-07-22

2-(azetidin-3-yloxy)methyl-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(3-azetidinyloxy)methyl]-6-methoxy-
• CS-0303131
• EN300-1145966
• AKOS013301937
• 1341966-19-5
• 2-[(azetidin-3-yloxy)methyl]-6-methoxypyridine
• 2-((Azetidin-3-yloxy)methyl)-6-methoxypyridine
• 2-(azetidin-3-yloxy)methyl-6-methoxypyridine

• MDL： MFCD19625930
• Inchi： 1S/C10H14N2O2/c1-13-10-4-2-3-8(12-10)7-14-9-5-11-6-9/h2-4,9,11H,5-7H2,1H3
• InChI Key： SJYKFKHRDGJSSL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(N=1)OC)C1CNC1

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 284.9±40.0 °C(Predicted)
• pka: 9.46±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(azetidin-3-yloxy)methyl-6-methoxypyridine

Introduction to 2-(azetidin-3-yloxy)methyl-6-methoxypyridine (CAS No. 1341966-19-5) and Its Emerging Applications in Chemical Biology

2-(azetidin-3-yloxy)methyl-6-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1341966-19-5, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative combines a pyridine core with an azetidine moiety, presenting unique chemical and biological properties that make it a valuable scaffold for drug discovery and mechanistic studies.

The compound’s molecular structure, featuring a methyl group linked to an azetidin-3-yloxy moiety and a 6-methoxypyridine ring, endows it with distinct electronic and steric characteristics. The presence of the methoxy group on the pyridine ring enhances its solubility in polar solvents while influencing its interaction with biological targets. Such structural features are particularly relevant in the design of small-molecule modulators targeting protein-protein interactions, enzyme inhibition, and other key biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 2-(azetidin-3-yloxy)methyl-6-methoxypyridine as a lead compound for therapeutic intervention. Its ability to mimic natural substrates or bind to allosteric sites of enzymes has been highlighted in several preclinical studies. For instance, computational docking studies suggest that this compound may interact with kinases and phosphodiesterases, which are critical targets in oncology and neurodegenerative diseases.

In particular, the azetidine ring in 2-(azetidin-3-yloxy)methyl-6-methoxypyridine provides a flexible yet constrained scaffold that can adapt to various binding pockets. This structural motif has been exploited in the development of novel antibiotics and antiviral agents due to its ability to disrupt essential bacterial or viral functions without significant off-target effects. The methyl group at the C3 position of the azetidine ring further modulates the compound’s reactivity, allowing for post-synthetic modifications that enhance its pharmacological profile.

One of the most compelling aspects of this compound is its potential application in modulating inflammation-related pathways. Emerging research indicates that pyridine derivatives can interfere with cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are central mediators of inflammatory responses. The 6-methoxy substituent on the pyridine ring appears to stabilize the compound’s binding affinity to these enzymes, making it a promising candidate for developing anti-inflammatory agents with improved efficacy and selectivity.

The synthesis of 2-(azetidin-3-yloxy)methyl-6-methoxypyridine has been optimized through multi-step organic transformations, leveraging modern catalytic systems such as transition-metal-catalyzed cross-coupling reactions. These synthetic strategies not only improve yield but also allow for scalable production, which is essential for both academic research and industrial applications. The development of efficient synthetic routes has enabled researchers to explore analogs of this compound, further expanding its therapeutic potential.

From a medicinal chemistry perspective, 2-(azetidin-3-yloxy)methyl-6-methoxypyridine serves as an excellent starting point for structure-activity relationship (SAR) studies. By systematically modifying its core structure—such as altering the substitution pattern on the pyridine ring or introducing additional functional groups—scientists can fine-tune its biological activity. Such modifications have led to the discovery of novel bioactive molecules with enhanced pharmacokinetic properties, including improved oral bioavailability and reduced toxicity.

The compound’s relevance extends beyond drug discovery into agrochemical applications. Pyridine-based compounds are widely used as intermediates in pesticide formulations due to their ability to disrupt metabolic pathways in pests while maintaining low environmental toxicity. The structural features of 2-(azetidin-3-yloxy)methyl-6-methoxypyridine, particularly its heterocyclic core, make it a candidate for developing next-generation agrochemicals that offer better efficacy against resistant strains of weeds and insects.

Future directions in the study of 2-(azetidin-3-yloxy)methyl-6-methoxypyridine may include exploring its role in epigenetic modulation. Pyridine derivatives have shown promise in inhibiting histone deacetylases (HDACs), which are enzymes involved in regulating gene expression through chromatin remodeling. The unique combination of structural elements in this compound could make it an effective HDAC inhibitor, offering therapeutic benefits in diseases such as cancer and neurodegeneration.

In summary, 2-(azetidin-3-yloxy)methyl-6-methoxypyridine (CAS No. 1341966-19-5) is a multifaceted compound with broad applications across chemical biology and pharmaceutical research. Its distinctive structure, characterized by an azetidine-pyridine hybrid scaffold, positions it as a versatile tool for drug discovery, mechanistic investigations, and development of novel therapeutics. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to play an increasingly significant role in advancing our understanding of disease mechanisms and developing innovative treatment strategies.